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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799

Introduction

5-Bromonicotinoyl chloride (CAS No. 39620-02-5) is a halogenated pyridine-based acyl
chloride that serves as a valuable intermediate in organic synthesis.[1][2] Its molecular formula
is CeH3BrCINO.[3] The compound features a pyridine ring functionalized with a bromine atom
and a highly reactive acyl chloride group.[1] This dual reactivity makes it a versatile building
block, particularly in the development of pharmaceuticals and agrochemicals.[2][4] The acyl
chloride group readily undergoes nucleophilic substitution with amines and alcohols to form
amides and esters, respectively.[3] 5-Bromonicotinoyl chloride has been utilized as a reactant
in the preparation of antimalarial compounds and other biologically active molecules.[5][6]

General Synthesis Approach

The most common method for synthesizing 5-bromonicotinoyl chloride is through the direct
chlorination of 5-bromonicotinic acid.[3][4] This conversion of a carboxylic acid to an acyl
chloride is typically achieved using a chlorinating agent such as thionyl chloride (SOCI2) or
oxalyl chloride.[3][4] The use of thionyl chloride is a widely adopted and effective method for
this transformation.[1][4]

Experimental Protocol: Synthesis from 5-
Bromonicotinic Acid
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This protocol details the synthesis of 5-bromonicotinoyl chloride via the reaction of 5-
bromonicotinic acid with thionyl chloride.

Materials and Equipment:

5-Bromonicotinic acid

e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., toluene or dichloromethane, optional)

e N,N-dimethylformamide (DMF, catalytic amount, optional)

» Round-bottom flask

o Reflux condenser with a gas outlet/drying tube (to trap HCI and SO2)
o Heating mantle or oil bath

» Magnetic stirrer and stir bar

e Rotary evaporator

o Standard glassware for workup

o Personal Protective Equipment (PPE): Safety goggles, face shield, lab coat, solvent-resistant
gloves (e.qg., butyl rubber).[7][8][9]

Safety Precautions:

e Thionyl chloride is toxic, corrosive, and reacts violently with water.[9][10] It causes severe
skin burns and eye damage and is toxic if inhaled.[9][10] This entire procedure must be
performed in a well-ventilated fume hood.[10][11]

o Ensure all glassware is thoroughly dried before use to prevent vigorous reaction of thionyl
chloride with moisture.[2]
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o Wear appropriate PPE at all times.[7][9] An emergency shower and eyewash station should
be readily accessible.[7]

e The reaction evolves toxic gases (HCI and SOz); ensure the gas outlet is connected to a
proper scrubbing system (e.g., a bubbler with a sodium hydroxide solution).[1]

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, add 5-
bromonicotinic acid (1.0 equivalent).

o Addition of Reagents: Under the fume hood, add an excess of thionyl chloride (typically 2-5
equivalents).[1] A co-solvent like toluene can be used.[1] A catalytic amount of DMF can also
be added to facilitate the reaction.[1]

o Reaction: Attach the reflux condenser and the gas trap. Heat the mixture to reflux using a
heating mantle.[1]

» Monitoring: Continue heating at reflux until the solid 5-bromonicotinic acid completely
dissolves and the evolution of gas ceases.[1]

» Removal of Excess Reagent: Once the reaction is complete, allow the mixture to cool to
room temperature. The excess thionyl chloride is then carefully removed by distillation under
reduced pressure (using a rotary evaporator).[1] This step should be done with caution to
avoid contamination of the vacuum pump.

e Product Isolation: The resulting crude 5-bromonicotinoyl chloride is typically a pale yellow
liquid or solid and can often be used in subsequent steps without further purification.[1][3]

Data Presentation

The following table summarizes the key components and expected outcomes of the synthesis.
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Parameter Value Reference
Starting Material 5-Bromonicotinic acid [4]

Reagent Thionyl chloride (SOCI2) [1][3]
Product 5-Bromonicotinoyl chloride [3]

CAS Number (Product) 39620-02-5 [51[6]
Molecular Formula CeH3BrCINO [2][3]

Colorless to pale yellow liquid

Appearance _ [21[3]
or solid

Melting Point 72-74 °C [6]

Boiling Point 265.4 °C at 760 mmHg [6]

Storage Conditions

Store under inert gas (Nitrogen
or Argon) at 2-8°C. Moisture

sensitive.

[6]

Visualizations

Reaction Workflow Diagram
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Caption: Workflow for the synthesis of 5-bromonicotinoyl chloride.

Logical Relationship of Synthesis and Analysis
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Caption: Relationship between synthesis and subsequent application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110799#step-by-step-synthesis-of-5-bromonicotinoyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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